Cas no 2000196-42-7 (2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide)

• Product Name: 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide
• CAS No: 2000196-42-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6295869
• PubChem ID: 165475003
• Update Time: 2025-10-29

2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide
• 2-amino-4-[4-(propan-2-yl)-1H-pyrazol-1-yl]butanamide
• EN300-1123822
• 2000196-42-7

• Inchi： 1S/C10H18N4O/c1-7(2)8-5-13-14(6-8)4-3-9(11)10(12)15/h5-7,9H,3-4,11H2,1-2H3,(H2,12,15)
• InChI Key： LIPJGWXJBPWFEO-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=C(C=N1)C(C)C)N)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide

Comprehensive Overview of 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide (CAS No. 2000196-42-7)

2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide, with the CAS number 2000196-42-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and butanamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure and biological activity, which make it a promising candidate for targeting specific enzymes or receptors.

The compound's synthetic pathway and chemical properties have been extensively studied to optimize its yield and purity. Its amino and propan-2-yl functional groups contribute to its reactivity, enabling it to participate in various organic reactions. This versatility makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential in medicinal chemistry, particularly in the design of small-molecule inhibitors for therapeutic applications.

In the context of current trends, 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide aligns with the growing demand for precision medicine and targeted therapies. The compound's ability to interact with specific biological targets has sparked interest in its use for personalized treatment strategies. Additionally, its relevance to AI-driven drug discovery highlights its potential in accelerating the identification of novel therapeutics. Researchers are also investigating its role in biomarker development, which could revolutionize diagnostic and prognostic tools.

The safety profile and toxicity of CAS No. 2000196-42-7 have been evaluated in preclinical studies, ensuring its suitability for further research. Its stability under various conditions and solubility in common solvents make it a practical choice for laboratory use. As the scientific community continues to explore its applications, this compound is expected to play a pivotal role in advancing biopharmaceutical innovation.

From an industrial perspective, the scalability of 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide synthesis is a critical factor. Advances in green chemistry and sustainable manufacturing have influenced the development of eco-friendly production methods. This aligns with global efforts to reduce the environmental impact of chemical synthesis while maintaining high product quality and efficiency.

In summary, 2-amino-4-4-(propan-2-yl)-1H-pyrazol-1-ylbutanamide (CAS No. 2000196-42-7) represents a fascinating area of research with broad implications for drug development and biotechnology. Its unique properties and potential applications make it a compound of interest for scientists and industry professionals alike. As research progresses, this molecule may unlock new possibilities in therapeutic innovation and scientific discovery.